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Compound of Interest

Compound Name:
Adenosine 5'-monophosphate

disodium

Cat. No.: B1143465 Get Quote

Application Notes and Protocols for Adenosine 5'-
monophosphate Disodium Salt (AMP-Na2)
Introduction

Adenosine 5'-monophosphate (AMP) is a central nucleotide in cellular metabolism and energy

homeostasis.[1][2] As a key component in the intricate balance of cellular energy, it serves as a

precursor for the synthesis of adenosine triphosphate (ATP) and participates in numerous

biochemical pathways.[1] The disodium salt of AMP (AMP-Na2) is a stable and highly water-

soluble form of this nucleotide, making it an ideal choice for in vitro and in vivo experimental

applications.[3][4][5] One of its most critical roles is the allosteric activation of AMP-activated

protein kinase (AMPK), a master regulator of cellular energy status.[2][6] This document

provides detailed protocols for the preparation of stable stock solutions of AMP-Na2, ensuring

reproducibility and accuracy in experimental results for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of AMP-Na2 is essential for the

preparation of stable and reliable stock solutions. The key properties are summarized in the

table below.
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Property Value References

CAS Number 4578-31-8 [3][7]

Molecular Formula C₁₀H₁₂N₅Na₂O₇P [6][8]

Molecular Weight 391.19 g/mol [8][9]

Appearance White crystalline powder [3][10]

Solubility

Soluble in water (up to 100

mg/mL), dimethyl sulfoxide

(DMSO), and methanol.

[3][4][7]

Storage (Solid Form)
Store desiccated at -20°C. The

compound is hygroscopic.
[6][10]

Storage (Solution)

Aliquot and store at -20°C for

up to 6 months or at -80°C for

extended stability. Stable at

4°C for at least 25 weeks.[7]

[7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM AMP-Na2 Stock
Solution
This protocol details the steps for preparing a high-concentration, sterile stock solution of AMP-

Na2 suitable for a wide range of applications.

Materials:

Adenosine 5'-monophosphate disodium salt (AMP-Na2) powder

Nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter
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Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Equipment:

Analytical balance

Vortex mixer

pH meter (optional, for pH verification)

Procedure:

Calculation: Determine the mass of AMP-Na2 powder required. For 10 mL of a 100 mM

stock solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.01 L × 391.19 g/mol = 0.39119 g

Therefore, weigh out approximately 391.2 mg of AMP-Na2 powder.

Dissolution:

Carefully weigh the calculated amount of AMP-Na2 powder and transfer it to a sterile

conical tube.

Add a portion of the nuclease-free water (e.g., 8 mL for a final volume of 10 mL).

Vortex the solution thoroughly until the powder is completely dissolved. The solution

should be clear and colorless.[11][12] Gentle warming or sonication can be used if

dissolution is slow.[7]

Volume Adjustment:

Once fully dissolved, add nuclease-free water to reach the final desired volume (10 mL).

Invert the tube several times to ensure a homogenous solution.
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Sterilization:

Draw the AMP-Na2 solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is crucial to remove any

potential microbial contamination.[7]

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to 6 months at

-20°C.[7][10] Avoid repeated freeze-thaw cycles.

Protocol 2: Quality Control - Stability Assessment of
AMP-Na2 Stock Solutions
This protocol provides a method to assess the stability of the prepared stock solutions over

time, particularly if stored for extended periods or under different conditions.

Methodology:

Initial Analysis (Time Zero):

Immediately after preparation, take an aliquot of the stock solution.

Dilute the stock solution to a suitable concentration for analysis (e.g., 1 mM).

Analyze the concentration and purity using High-Performance Liquid Chromatography

(HPLC). This will serve as the baseline measurement.

Time-Point Analysis:
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Store the stock solution aliquots under the desired conditions (e.g., 4°C, -20°C, room

temperature).

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw a new

aliquot.

Prepare and analyze the sample by HPLC under the same conditions as the time-zero

sample.

Data Analysis:

Compare the peak area and retention time of the AMP peak from each time point to the

baseline measurement.

A significant decrease in the main peak area or the appearance of degradation peaks

indicates instability. A solution is generally considered stable if the concentration remains

within ±10% of the initial value.

Studies have shown that AMP solutions stored at room temperature show significant

degradation within 9-14 days, whereas refrigerated (4°C) solutions remain stable for at

least 25 weeks.[13]

Visualizations
Signaling Pathway
The primary mechanism of action for AMP at the cellular level is the activation of the AMP-

activated protein kinase (AMPK) pathway. This pathway is a critical sensor of cellular energy

status.
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Caption: AMPK signaling pathway activation by AMP.

Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for preparing AMP-Na2 stock solution.
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Caption: Workflow for assessing stock solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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